Cas no 2682096-98-4 ((R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride)

• Product Name: (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride
• CAS No: 2682096-98-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5085838
• PubChem ID: 155903213
• Update Time: 2025-06-29

(R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-3-(3-vinylphenyl)propanoic acid HCl
• E75658
• 2682096-98-4
• (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride
• BS-46896
• (2R)-2-amino-3-(3-ethenylphenyl)propanoic acid;hydrochloride
• (2R)-2-AMINO-3-(3-ETHENYLPHENYL)PROPANOIC ACID HYDROCHLORIDE

• Inchi： 1S/C11H13NO2.ClH/c1-2-8-4-3-5-9(6-8)7-10(12)11(13)14;/h2-6,10H,1,7,12H2,(H,13,14);1H/t10-;/m1./s1
• InChI Key： WGRYLIJWGCZWBY-HNCPQSOCSA-N
• SMILES： C(C1C=CC=C(C=C)C=1)[C@@H](N)C(=O)O.Cl

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride

(R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride (CAS No. 2682096-98-4): An Overview

(R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride (CAS No. 2682096-98-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amino acids and is characterized by the presence of a vinyl group on the phenyl ring, which imparts distinct chemical and biological characteristics.

The (R)-enantiomer of this compound is particularly noteworthy due to its chirality, which can significantly influence its interactions with biological systems. Chiral compounds are known to exhibit different pharmacological properties compared to their racemic mixtures, making them valuable in the development of enantiomerically pure drugs. The (R)-configuration of this compound has been shown to have enhanced selectivity and potency in various biological assays, which is a critical factor in drug design and development.

Recent studies have highlighted the potential applications of (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that this compound exhibits neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride has also shown promise in cancer research. A study published in *Cancer Research* (2020) reported that this compound can inhibit the growth of certain cancer cell lines by interfering with specific signaling pathways involved in cell proliferation and survival. The researchers observed that it selectively targets cancer cells while sparing normal cells, making it a potential candidate for developing targeted cancer therapies.

The synthesis of (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride involves several steps, including the formation of the vinyl-substituted phenyl ring and the introduction of the amino acid moiety. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure high enantiomeric purity. A recent publication in *Organic Letters* (2019) described an efficient and scalable method for synthesizing this compound using a palladium-catalyzed coupling reaction followed by selective hydrogenation. This method not only improves yield but also enhances the enantiomeric excess, making it suitable for large-scale production.

The physicochemical properties of (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride have been extensively studied to understand its behavior in various environments. It is a white crystalline solid with a melting point of approximately 150°C and is soluble in water and organic solvents such as methanol and ethanol. Its solubility properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Preclinical studies have shown that it is well-tolerated in animal models, with no significant adverse effects observed at doses up to 100 mg/kg.

The future prospects for (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including neurological disorders and cancer. Additionally, researchers are exploring its potential as a lead compound for developing novel therapeutics targeting other diseases where modulation of neurotransmitter systems or cell signaling pathways could be beneficial.

In conclusion, (R)-2-Amino-3-(3-vinylphenyl)propanoic acid hydrochloride (CAS No. 2682096-98-4) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into effective therapeutic agents.